![molecular formula C24H28N2O2 B4739011 6-ethyl-4-{[4-(2-methylbenzyl)-1-piperazinyl]methyl}-2H-chromen-2-one](/img/structure/B4739011.png)
6-ethyl-4-{[4-(2-methylbenzyl)-1-piperazinyl]methyl}-2H-chromen-2-one
Overview
Description
6-ethyl-4-{[4-(2-methylbenzyl)-1-piperazinyl]methyl}-2H-chromen-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EMD-386088 and is a selective dopamine D1 receptor agonist. In
Mechanism of Action
EMD-386088 acts as a dopamine D1 receptor agonist, which means that it binds to and activates these receptors. This activation leads to an increase in the levels of cyclic adenosine monophosphate (cAMP), which is a second messenger that plays a crucial role in several cellular processes. The increase in cAMP levels leads to the activation of protein kinase A (PKA), which in turn regulates several downstream signaling pathways.
Biochemical and Physiological Effects:
The activation of dopamine D1 receptors by EMD-386088 has been shown to have several biochemical and physiological effects. It has been reported to improve cognitive function, motor coordination, and memory in animal models. Additionally, EMD-386088 has been shown to increase the release of acetylcholine, which is a neurotransmitter involved in several cognitive processes.
Advantages and Limitations for Lab Experiments
EMD-386088 has several advantages for lab experiments, including its high affinity and selectivity for dopamine D1 receptors, which makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation of this compound is its relatively low solubility, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on EMD-386088. One potential direction is to investigate its potential therapeutic applications in conditions such as Parkinson's disease, schizophrenia, and ADHD. Additionally, further studies are needed to understand the specific downstream signaling pathways that are activated by EMD-386088. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in future research.
Scientific Research Applications
EMD-386088 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a high affinity and selectivity for dopamine D1 receptors, which are involved in several cognitive and motor functions. This compound has been investigated for its potential use in the treatment of conditions such as Parkinson's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
6-ethyl-4-[[4-[(2-methylphenyl)methyl]piperazin-1-yl]methyl]chromen-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O2/c1-3-19-8-9-23-22(14-19)21(15-24(27)28-23)17-26-12-10-25(11-13-26)16-20-7-5-4-6-18(20)2/h4-9,14-15H,3,10-13,16-17H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICLAYRDZRMOGMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC4=CC=CC=C4C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl-4-{[4-(2-methylbenzyl)piperazin-1-yl]methyl}-2H-chromen-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.